Cas no 12154-95-9 (Cyclopentadienyliron dicarbonyl dimer)

• Product Name: Cyclopentadienyliron dicarbonyl dimer
• CAS No: 12154-95-9
• MF: C₁₄H₁₀Fe₂O₄
• MW: 353.916806697845
• MDL: MFCD00001436
• CID: 86684
• PubChem ID: 87566587
• Update Time: 2026-05-14

Cyclopentadienyliron dicarbonyl dimer Chemical and Physical Properties

Names and Identifiers

• Cyclopentadienyliron dicarbonyl dimer
• CYCLOPENTADIENYLIRON DICARBONYL DIMER, 99
• Bis(dicarbonylcyclopentadienyliron)
• Bis(cyclopentadienyl)tetracarbonyl Diiron
• Dicarbonylcyclopentadienyliron dimer
• Dicyclopentadienyliron dicarbonyl dimer
• Tetracarbonylbis(cyclopentadienyl)diiron
• Iron,benzoyldicarbonyl(n5-2,4-cyclopentadien-1-yl)-
• Dicyclopentadienyltetracarbonyldiiron
• XJSJEKXJJGHIGW-UHFFFAOYSA-N
• Cyclopentadienyliron dicarbonyl diMer, 99% 25GR
• di-mu-carbonyldicarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)diiron
• dicyclopentadienyl-di-iron tetracarbonyl
• benzoyldicarbonyl(n5-2,4-cyclopentadien-1-yl)-Iron
• Bis(cyclopentadienyl)dicarbonyliron
• Bis(pi-cyclopentadienyldicarbonyl iron)

• MDL： MFCD00001436
• Inchi： 1S/2C5H5.4CO.2Fe/c2*1-2-4-5-3-1;4*1-2;;/h2*1-5H;;;;;;/q;;;;2*-1;2*+1
• InChI Key： DHLWUDJVLCWRGH-UHFFFAOYSA-N
• SMILES： C1=CCC=C1.C1=CC=C[CH]1.[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Fe].[Fe]

Computed Properties

• Exact Mass: 355.94300
• Monoisotopic Mass: 41.995607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Purple red crystal. Stable in air
• Melting Point: 194 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: It is readily soluble in moderate polar organic solvents such as chloroform and pyridine, but less soluble in carbon tetrachloride and carbon disulfide. It is sparingly soluble in water.
• Water Partition Coefficient: It is readily soluble in moderate polar organic solvents such as chloroform and pyridine, but less soluble in carbon tetrachloride and carbon disulfide. It is sparingly soluble in water.
• PSA: 74.60000
• LogP: 3.43280
• Solubility: Insoluble in water
• Sensitiveness: Air & Moisture Sensitive
• Vapor Pressure: No data available

Cyclopentadienyliron dicarbonyl dimer Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：UN3466
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals High Polymer Materials

Additional information on Cyclopentadienyliron dicarbonyl dimer

Comprehensive Overview of Cyclopentadienyliron Dicarbonyl Dimer (CAS No. 12154-95-9)

The Cyclopentadienyliron dicarbonyl dimer, with the CAS registry number 12154-95-9, is a highly specialized organometallic compound that has garnered significant attention in both academic and industrial research. Known for its unique structural and catalytic properties, this compound is often referred to by its abbreviated name, Fp dimer, in scientific literature. Its molecular formula, C₁₄H₁₀Fe₂O₄, reflects its dimeric nature, where two cyclopentadienyliron dicarbonyl units are bridged via iron-iron bonds.

One of the most intriguing aspects of Cyclopentadienyliron dicarbonyl dimer is its role in catalysis. Researchers have explored its potential in organic synthesis, particularly in carbon-carbon bond-forming reactions. The compound's ability to act as a precursor for other iron-based catalysts makes it a valuable asset in green chemistry initiatives. With the growing demand for sustainable and eco-friendly chemical processes, Fp dimer has emerged as a topic of interest in discussions about transition metal catalysis and renewable energy applications.

In addition to its catalytic applications, Cyclopentadienyliron dicarbonyl dimer is also studied for its photophysical properties. The compound exhibits interesting behavior under UV-visible light, making it a candidate for research in materials science and optoelectronics. This aligns with current trends in nanotechnology, where scientists are actively searching for novel materials with tailored electronic properties. The dimer's stability and reactivity under various conditions further enhance its appeal for advanced material design.

Another area where 12154-95-9 has shown promise is in the field of coordination chemistry. Its structure serves as a model for understanding metal-ligand interactions, particularly in systems involving cyclopentadienyl ligands. This has implications for the development of new metallocene derivatives, which are widely used in polymerization processes. As industries seek to optimize polymer production, the study of compounds like Fp dimer becomes increasingly relevant.

The synthesis and handling of Cyclopentadienyliron dicarbonyl dimer require specialized knowledge due to its sensitivity to air and moisture. Researchers often employ inert atmosphere techniques, such as Schlenk lines or gloveboxes, to ensure its stability. This aspect of the compound has led to discussions about safe laboratory practices and chemical storage solutions, which are common concerns among professionals in the field.

From a commercial perspective, CAS No. 12154-95-9 is available through chemical suppliers specializing in organometallic compounds. Its pricing and availability are frequently queried by procurement teams in academia and industry. The compound's niche applications mean that it is often produced in small batches, which can influence market dynamics. This has sparked conversations about supply chain resilience and specialty chemical sourcing in online forums and professional networks.

In summary, Cyclopentadienyliron dicarbonyl dimer (CAS No. 12154-95-9) is a multifaceted compound with applications spanning catalysis, materials science, and coordination chemistry. Its study not only advances fundamental scientific knowledge but also addresses contemporary challenges in sustainability and technology. As research continues to uncover new uses for this versatile molecule, its importance in both theoretical and applied chemistry is likely to grow.